Cas no 1443312-55-7 (Cycloheptyl(4-(trifluoromethyl)phenyl)methanone)

• Product Name: Cycloheptyl(4-(trifluoromethyl)phenyl)methanone
• CAS No: 1443312-55-7
• MF: C₁₅H₁₇F₃O
• MW: 270.290095090866
• CID: 5718116
• PubChem ID: 65399379
• Update Time: 2025-06-07

Cycloheptyl(4-(trifluoromethyl)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Cycloheptyl(4-(trifluoromethyl)phenyl)methanone
• 4-(Trifluoromethyl)phenyl cycloheptyl ketone
• AKOS014735208
• 1443312-55-7

• MDL： MFCD16293544
• Inchi： 1S/C15H17F3O/c16-15(17,18)13-9-7-12(8-10-13)14(19)11-5-3-1-2-4-6-11/h7-11H,1-6H2
• InChI Key： VRRJTDWPWZAFNF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1CCCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 270.12314965g/mol
• Monoisotopic Mass: 270.12314965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Additional information on Cycloheptyl(4-(trifluoromethyl)phenyl)methanone

Introduction to Cycloheptyl(4-(trifluoromethyl)phenyl)methanone (CAS No. 1443312-55-7)

The compound Cycloheptyl(4-(trifluoromethyl)phenyl)methanone, identified by the CAS number 1443312-55-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. Its unique structural features, comprising a cycloheptyl group attached to a 4-(trifluoromethyl)phenyl moiety through a methanone bridge, make it a compound of considerable interest for its potential applications in medicinal chemistry and synthetic organic transformations.

This introduction delves into the structural characteristics, chemical properties, and emerging applications of Cycloheptyl(4-(trifluoromethyl)phenyl)methanone, emphasizing its relevance in contemporary research. The discussion is anchored in the latest advancements in the field, highlighting how this molecule has been leveraged in novel drug development and synthetic methodologies.

The cycloheptyl group contributes to the compound's lipophilicity, making it a candidate for membrane-interacting drugs or bioactive molecules. Concurrently, the 4-(trifluoromethyl)phenyl moiety introduces a trifluoromethyl substituent, a feature widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. The methanone linkage serves as a versatile pharmacophoric element, facilitating further derivatization and functionalization.

In recent years, the pharmaceutical industry has witnessed a surge in interest for molecules incorporating fluorine-containing aromatic rings due to their tunable electronic properties and improved pharmacokinetic profiles. The presence of the trifluoromethyl group in Cycloheptyl(4-(trifluoromethyl)phenyl)methanone aligns with this trend, positioning it as a valuable scaffold for designing next-generation therapeutics. Researchers have been exploring its utility in developing small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. For instance, studies have indicated that derivatives of Cycloheptyl(4-(trifluoromethyl)phenyl)methanone exhibit promising activity against certain enzymatic targets implicated in inflammation and cancer. The structural motif's ability to modulate protein-protein interactions has been particularly noteworthy, suggesting its suitability for designing modulators of signaling cascades.

The synthesis of Cycloheptyl(4-(trifluoromethyl)phenyl)methanone has also been a subject of interest among synthetic chemists. The synthesis typically involves multi-step organic transformations, including Friedel-Crafts acylation followed by functional group interconversions. Advances in catalytic methods have enabled more efficient and scalable routes to this compound, underscoring its feasibility for industrial applications.

The chemical properties of Cycloheptyl(4-(trifluoromethyl)phenyl)methanone, such as its solubility profile and thermal stability, have been thoroughly characterized. These properties are critical for determining its suitability for various formulation strategies and ensuring its integrity during storage and transportation. High-resolution spectroscopic techniques like NMR and mass spectrometry have been instrumental in elucidating its molecular structure and dynamics.

Emerging research also highlights the compound's potential in materials science beyond pharmaceutical applications. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The interplay between the cycloheptyl and trifluoromethylphenyl groups influences its electronic characteristics, offering opportunities for tailoring optoelectronic properties.

Moreover, the environmental impact of synthesizing and utilizing Cycloheptyl(4-(trifluoromethyl)phenyl)methanone has been a growing consideration. Efforts are underway to develop greener synthetic protocols that minimize waste and reduce energy consumption. Such initiatives are aligned with broader sustainability goals within the chemical industry, ensuring that compounds like this one can be produced responsibly.

In conclusion, Cycloheptyl(4-(trifluoromethyl)phenyl)methanone (CAS No. 1443312-55-7) represents a fascinating intersection of structural complexity and functional versatility. Its ongoing exploration in drug discovery and materials science underscores its significance as a molecular entity with far-reaching implications. As research continues to uncover new possibilities, this compound is poised to play an increasingly pivotal role in advancing scientific knowledge and technological innovation.